N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-anthracen-9-ylmethylideneamino]-2-(4-methylanilino)acetamide
• InChI: InChI=1S/C24H21N3O/c1-17-10-12-20(13-11-17)25-16-24(28)27-26-15-23-21-8-4-2-6-18(21)14-19-7-3-5-9-22(19)23/h2-15,25H,16H2,1H3,(H,27,28)/b26-15-
• InChI Key: MVNVVZWPNWMFOG-YSMPRRRNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC(=O)NN=CC2=C3C=CC=CC3=CC4=CC=CC=C42
• Isomeric SMILES: CC1=CC=C(C=C1)NCC(=O)N/N=C\C2=C3C=CC=CC3=CC4=CC=CC=C42
• Molecular Formula: C24H21N3O
• Molecular Weight: 367.4 g/mol

Description

N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide, also known as AMMAH, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and cell division. In neurodegenerative diseases, N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects:
N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of acetylcholinesterase activity in the brain, and the inhibition of bacterial and fungal growth. However, further studies are needed to fully understand the effects of N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide on various biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide in lab experiments is its potential therapeutic applications in various fields. However, one limitation is the limited understanding of its mechanism of action and its effects on various biological systems. Further studies are needed to fully understand the potential of N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide as a therapeutic agent.

Future Directions

There are several future directions for research on N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide. One direction is to further investigate its mechanism of action and its effects on various biological systems. Another direction is to explore its potential as a therapeutic agent in various diseases, including cancer and neurodegenerative diseases. Additionally, further studies are needed to optimize the synthesis method and improve the yield and purity of N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide.

Scientific Research Applications

N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide has been studied for its potential therapeutic applications in various fields, including cancer research, neurodegenerative diseases, and antimicrobial activity. In cancer research, N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative diseases, N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide has been studied for its potential neuroprotective effects. In antimicrobial activity, N'-(9-anthrylmethylene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to have activity against various bacteria and fungi.